Cas no 29949-82-4 (Phosphine,tris[4-(1-methylethyl)phenyl]-)

Phosphine,tris[4-(1-methylethyl)phenyl]- structure
29949-82-4 structure
Product Name:Phosphine,tris[4-(1-methylethyl)phenyl]-
CAS No:29949-82-4
MF:C27H33P
MW:388.524688482285
CID:279956
PubChem ID:141533
Update Time:2025-04-19

Phosphine,tris[4-(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Phosphine,tris[4-(1-methylethyl)phenyl]-
    • tris(4-propan-2-ylphenyl)phosphane
    • AC1L3JAN
    • NSC193773
    • Phosphine, tris(4-(1-methylethyl)phenyl)-
    • Tri-(p-isopropylphenyl)phosphin
    • Tri-p-cumylphosphin
    • SCHEMBL3769642
    • NSC-193773
    • NSC 193773
    • 29949-82-4
    • DTXSID20184053
    • Inchi: 1S/C27H33P/c1-19(2)22-7-13-25(14-8-22)28(26-15-9-23(10-16-26)20(3)4)27-17-11-24(12-18-27)21(5)6/h7-21H,1-6H3
    • InChI Key: NTUMNRFLAZXNBW-UHFFFAOYSA-N
    • SMILES: P(C1C=CC(=CC=1)C(C)C)(C1C=CC(=CC=1)C(C)C)C1C=CC(=CC=1)C(C)C

Computed Properties

  • Exact Mass: 388.23219
  • Monoisotopic Mass: 388.231988050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
  • LogP: 6.81500
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